Cas no 2171912-63-1 (5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171912-63-1
• MF: C₁₃H₂₄N₄S
• MW: 268.421461105347
• CID: 5567244
• PubChem ID: 165596629
• Update Time: 2025-05-24

5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1596658
• 2171912-63-1
• 5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide

• Inchi： 1S/C13H24N4S/c1-5-10(6-2)17-11(8-7-9(3)4)12(13(14)18)15-16-17/h9-10H,5-8H2,1-4H3,(H2,14,18)
• InChI Key： ZBBIWQGKFAWRKJ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCC(C)C)N(C(CC)CC)N=N1)N

Computed Properties

• Exact Mass: 268.17216796g/mol
• Monoisotopic Mass: 268.17216796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide

5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide: A Comprehensive Overview

The compound with CAS No 2171912-63-1, known as 5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide, has garnered significant attention in the field of organic chemistry due to its unique structure and potential applications. This compound belongs to the class of triazoles, which are widely studied for their versatility in various chemical reactions and their role in drug discovery. The triazole ring in this molecule is a key structural feature that contributes to its reactivity and stability.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The carbothioamide group present in this compound adds another layer of functionality, making it a promising candidate for exploring new therapeutic agents. Researchers have been particularly interested in the antimicrobial properties of such compounds, which could potentially lead to the development of novel antibiotics or antifungal agents.

The synthesis of 5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide involves a multi-step process that includes the formation of the triazole ring followed by functionalization with the carbothioamide group. This process requires precise control over reaction conditions to ensure high yield and purity. The use of green chemistry principles in its synthesis has been a focus of recent research efforts, aiming to minimize environmental impact while maintaining efficiency.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. The triazole ring serves as an excellent scaffold for such reactions, enabling the creation of complex molecular architectures. This property has been exploited in the development of advanced materials and sensors, where precise control over molecular interactions is crucial.

In terms of applications, 5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide has shown potential in the field of agrochemistry. Its ability to act as a plant growth regulator has been explored in recent studies, with promising results indicating enhanced crop yields under controlled conditions. This opens up new avenues for sustainable agriculture practices.

The toxicological profile of this compound is another area of active research. Initial studies suggest that it exhibits low toxicity at therapeutic concentrations, making it a safer option for biomedical applications. However, further investigations are required to fully understand its long-term effects and bioaccumulation potential.

In conclusion, 5-(3-methylbutyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide represents a significant advancement in organic chemistry. Its unique structure, versatile reactivity, and potential applications across multiple fields make it a subject of ongoing research interest. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic and industrial settings.